Cas no 2228310-84-5 (2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propan-1-ol)

• Product Name: 2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propan-1-ol
• CAS No: 2228310-84-5
• MF: C₁₆H₂₀O
• MW: 228.329404830933
• CID: 6241572
• PubChem ID: 165615245
• Update Time: 2025-10-29

2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propan-1-ol
• 2228310-84-5
• EN300-1807271

• Inchi： 1S/C16H20O/c1-12-8-9-13(10-16(2,3)11-17)15-7-5-4-6-14(12)15/h4-9,17H,10-11H2,1-3H3
• InChI Key： HLNJEQDQEFDNNZ-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=CC(C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 228.151415257g/mol
• Monoisotopic Mass: 228.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propan-1-ol

Introduction to 2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propan-1-ol (CAS No. 2228310-84-5)

2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propan-1-ol, also known by its CAS number 2228310-84-5, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a naphthalene ring and a tertiary alcohol functional group. The presence of these specific functional groups endows the compound with a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of new drugs and materials.

The molecular formula of 2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propan-1-ol is C₁₇H₂₄O, and its molecular weight is approximately 240.37 g/mol. The compound's structure consists of a naphthalene ring substituted with a methyl group at the 4-position, and a tertiary alcohol moiety attached to a propyl chain with two methyl groups at the 2-position. This structural arrangement contributes to the compound's stability and reactivity, making it an attractive target for synthetic chemists and medicinal chemists alike.

In recent years, significant advancements have been made in the synthesis and characterization of 2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propan-1-ol. One notable approach involves the use of transition-metal-catalyzed reactions, which have proven to be highly efficient in constructing the complex naphthalene framework. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the methyl group at the 4-position of the naphthalene ring. Additionally, asymmetric synthesis techniques have been developed to control the stereochemistry of the tertiary alcohol moiety, ensuring high enantiomeric purity.

The physical properties of 2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propan-1-ol are also noteworthy. It is typically a colorless or pale yellow liquid at room temperature with a characteristic odor. The compound exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around -50°C, and its boiling point is approximately 300°C at atmospheric pressure. These properties make it suitable for various chemical processes and applications.

In terms of biological activity, 2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propan-1-ol has shown promising results in preliminary studies. Research has indicated that it possesses potential anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For example, studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). Additionally, it has been shown to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

The potential therapeutic applications of 2,2-dimethyl-3-(4-methylnaphthalen-1-yl)propan-1-ol are currently being explored in various preclinical models. In one study, the compound was evaluated for its efficacy in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The results indicated that it could potentially slow down disease progression by reducing neuroinflammation and protecting neuronal cells from oxidative stress. These findings have sparked interest among researchers and pharmaceutical companies in further investigating the compound's therapeutic potential.

Beyond its biological applications, 2,2-dimethyl-3-(4-methylnaphthalen-1-y)propan-l-oI has also found use in materials science. Its unique molecular structure makes it an excellent candidate for developing novel materials with enhanced properties. For instance, researchers have synthesized polymers incorporating this compound as a monomer unit, resulting in materials with improved thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and composites.

In conclusion, 2,2-dimethyl-3-(4-methylnaphthalen-l-yI)propan-l-oI (CAS No. 2228310–84–5) is a versatile compound with a wide range of potential applications in both biological and materials science. Its unique molecular structure and favorable physical properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing various fields of science and technology.